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Compound of Interest
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Cat. No.: B143068

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the historical development of Methoxyflurane, from its promising
introduction as a potent anesthetic to its eventual decline due to toxicity concerns. This
document provides a technical overview of its properties, key experimental findings, and the
mechanisms underlying its anesthetic and toxic effects.

Introduction: The Dawn of a New Anesthetic

First synthesized in 1948 by William T. Miller, Methoxyflurane (2,2-dichloro-1,1-difluoro-1-
methoxyethane) entered medical use in the 1960s.[1] It was initially lauded for its potent
anesthetic and analgesic properties, offering significant muscle relaxation.[2] However, reports
of dose-dependent nephrotoxicity began to emerge in the late 1960s and early 1970s, leading
to a decline in its use as a general anesthetic.[3] This guide delves into the scientific journey of
Methoxyflurane, examining the data and experiments that defined its trajectory.

Physicochemical and Anesthetic Properties

Methoxyflurane is a halogenated ether characterized by its high potency and significant
solubility in blood and tissues. These properties contributed to a slow induction and emergence
from anesthesia.[4] A summary of its key quantitative data is presented below.

Table 1: Physicochemical Properties of Methoxyflurane
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Property Value Reference(s)
Molecular Formula C3H4Cl2F20 [4]

Molar Mass 164.96 g/mol [4]

Boiling Point 104.8 °C [4]

Vapor Pressure at 20°C 22.5 mmHg

Blood/Gas Partition Coefficient 12

[5]

Oil/Gas Partition Coefficient 970

[5]

Water Solubility 2.83g/lLat37°C

[6]

Table 2: Anesthetic and Pharmacokinetic Properties of Methoxyflurane

Property Value Reference(s)
Minimum Alveolar

) 0.16% [4]
Concentration (MAC)
Metabolism ~70% (primarily hepatic) [4]
Onset of Action (Anesthetic) Slow [4]

Duration of Action (Analgesic) Up to 30-60 minutes

[4]

Key Historical Experiments and Protocols

The clinical introduction and subsequent re-evaluation of Methoxyflurane were guided by

pivotal studies. While the full, detailed original protocols are not readily available in modern

databases, this section reconstructs the likely methodologies based on published papers and

common practices of the era.

Initial Clinical Evaluation: The Artusio and Van Poznak

Studies (c. 1960)

These early clinical trials aimed to establish the safety and efficacy of Methoxyflurane as a

general anesthetic.
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Experimental Workflow: Early Clinical Trials of Methoxyflurane
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Workflow for early Methoxyflurane clinical trials.

Methodology Summary:

» Patient Population: Adult patients scheduled for various surgical procedures.[7][8]
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» Anesthetic Administration: Anesthesia was typically induced with an intravenous agent like
thiopental, followed by the administration of Methoxyflurane vaporized in a mixture of
oxygen and nitrous oxide.[4]

e Monitoring: Patient monitoring relied heavily on clinical signs, including cardiovascular
stability (blood pressure, heart rate), respiratory rate, and the depression of reflexes to
gauge the depth of anesthesia.

o Data Collection: Key data points included the concentration of Methoxyflurane
administered, the duration of anesthesia, the time to emergence, and the incidence of
postoperative side effects such as nausea and vomiting.

Investigation of Nephrotoxicity: The Mazze et al. Studies
(c. 1971)

These studies were critical in establishing the link between Methoxyflurane anesthesia and
dose-dependent renal dysfunction.

Experimental Workflow: Methoxyflurane Nephrotoxicity Studies

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methoxyflurane
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/product/b143068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pre-Anesthesia

Patient Grouping
(Methoxyflurane vs. Control Anesthetic)

\

Baseline Renal Function Tests
(BUN, Creatinine, Urine Output)

Anesthesia & Monitoring

Anesthesia Administration
(Controlled Duration and Dose)

v Post-Anesthesia Monitoring

MAC-Hour Calculation AP(Serial Renal Function Tests (Serum and Urine Fluoride Levels)

Data A‘;lalysis

Correlation Analysis
(MAC-hours vs. Renal Dysfunction Markers)

Urine Oxalate Levels

Click to download full resolution via product page

Methodology for investigating Methoxyflurane nephrotoxicity.

Methodology Summary:

o Study Design: A prospective, randomized, controlled clinical evaluation comparing patients
receiving Methoxyflurane anesthesia with a control group receiving another anesthetic,
such as halothane.[9]

» Patient Monitoring: In addition to standard anesthetic monitoring, extensive pre- and
postoperative renal function tests were conducted. This included measuring serum blood
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urea nitrogen (BUN), creatinine, and electrolytes, as well as daily urine output and osmolality.
[91[10]

» Biochemical Analysis: A key component of these studies was the measurement of serum and
urinary inorganic fluoride and oxalic acid levels, which were identified as metabolites of
Methoxyflurane.[10]

o Dose-Response Relationship: The total dose of Methoxyflurane administered was
quantified in MAC-hours (the product of the Minimum Alveolar Concentration multiple and
the duration of administration in hours). This allowed for the establishment of a dose-
response relationship between Methoxyflurane exposure and the degree of renal
dysfunction.[11]

Mechanism of Action and Metabolism
Anesthetic Mechanism of Action

The precise mechanism of action for inhaled anesthetics is not fully elucidated, but it is
understood that Methoxyflurane, like other volatile anesthetics, enhances the activity of
inhibitory neurotransmitter receptors in the central nervous system.

Signaling Pathway: Methoxyflurane's Anesthetic Effect
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Methoxyflurane's modulation of inhibitory receptors.

Methoxyflurane acts as a positive allosteric modulator of GABA-A and glycine receptors.[6]
This binding enhances the influx of chloride ions into neurons, leading to hyperpolarization and
reduced neuronal excitability, resulting in the state of general anesthesia.

Metabolism and Nephrotoxicity

The dose-dependent nephrotoxicity of Methoxyflurane is a direct consequence of its extensive
metabolism, primarily in the liver.[1]
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Signaling Pathway: Methoxyflurane Metabolism and Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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